8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione

• Molecular Formula: C15H18N8O4S
• Molecular Weight: 406.4 g/mol
• IUPAC Name: 8-[(2E)-2-[(1-ethyl-6-hydroxy-4-oxo-2-sulfanylidenepyrimidin-5-yl)methylidene]hydrazinyl]-1,3,7-trimethylpurine-2,6-dione
• InChI: InChI=1S/C15H18N8O4S/c1-5-23-11(25)7(10(24)18-14(23)28)6-16-19-13-17-9-8(20(13)2)12(26)22(4)15(27)21(9)3/h6,25H,5H2,1-4H3,(H,17,19)(H,18,24,28)/b16-6+
• InChI Key: UQGPMHDXESDPOQ-OMCISZLKSA-N
• Isomeric SMILES: CCN1C(=C(C(=O)NC1=S)/C=N/NC2=NC3=C(N2C)C(=O)N(C(=O)N3C)C)O
• Canonical SMILES: CCN1C(=C(C(=O)NC1=S)C=NNC2=NC3=C(N2C)C(=O)N(C(=O)N3C)C)O

Description

8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione is a complex organic compound with a unique structure that combines purine and pyrimidine moieties

Preparation Methods

The synthesis of 8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione involves multiple steps. The synthetic route typically starts with the preparation of the purine and pyrimidine precursors, followed by their coupling through a hydrazine linkage. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained with high purity. Industrial production methods may involve scaling up these reactions using continuous flow techniques to enhance efficiency and yield.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by others. Common reagents for these reactions include halogens and nucleophiles.

Hydrolysis: The compound can be hydrolyzed under acidic or basic conditions, leading to the breakdown of the hydrazine linkage and the formation of purine and pyrimidine derivatives.

Scientific Research Applications

8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-dihydro-1H-purine-2,6-dione has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.

Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-dihydro-1H-purine-2,6-dione involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved may include inhibition of DNA synthesis, disruption of cellular metabolism, and induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Compared to other similar compounds, 8-{2-[(1-ethyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-dihydro-1H-purine-2,6-dione stands out due to its unique combination of purine and pyrimidine moieties. Similar compounds include:

• 8-{2-[(1-methyl-4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione
• 8-{2-[(1-ethyl-4,6-dioxo-2-oxotetrahydro-5(2H)-pyrimidinylidene)methyl]hydrazino}-1,3,7-trimethyl-3,7-dihydro-1H-purine-2,6-dione

These compounds share structural similarities but differ in their specific functional groups, leading to variations in their chemical and biological properties.